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Compound of Interest

Compound Name: 3-Amino-1,2-propanediol

Cat. No.: B146019 Get Quote

An In-depth Technical Guide to 3-Amino-1,2-propanediol

Introduction
3-Amino-1,2-propanediol (APD), also known as isoserinol or 1-aminoglycerol, is a versatile

and highly functional organic compound.[1][2] Its structure, containing both primary amine and

vicinal diol functionalities, makes it a valuable chiral building block and intermediate in the fine

chemical and pharmaceutical industries.[1][3][4] This technical guide provides a comprehensive

overview of its chemical and physical properties, synthesis protocols, applications in research

and drug development, and safety information. The primary application of APD lies in its role as

a critical intermediate for the synthesis of non-ionic X-ray contrast agents, such as iohexol and

iopamidol.[1][5][6] It is also utilized in the preparation of lipid-like molecules (lipidoids) for RNA

interference (RNAi) therapeutics, cationic polymers for gene delivery, and as a core scaffold for

novel antiviral agents.[3][5][7]

Chemical and Physical Properties
The fundamental properties of 3-Amino-1,2-propanediol are summarized below. It is a

hygroscopic, viscous liquid or solid, highly soluble in water.[3][8][9][10][11]

Identifiers and Chemical Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b146019?utm_src=pdf-interest
https://www.benchchem.com/product/b146019?utm_src=pdf-body
https://www.benchchem.com/product/b146019?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_Large_Scale_Synthesis_of_3_Amino_1_2_propanediol_for_Pilot_Plant_Production.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1_2-propanediol
https://www.benchchem.com/pdf/Application_Note_Large_Scale_Synthesis_of_3_Amino_1_2_propanediol_for_Pilot_Plant_Production.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5701843.htm
https://www.chemimpex.com/products/39484
https://www.benchchem.com/pdf/Application_Note_Large_Scale_Synthesis_of_3_Amino_1_2_propanediol_for_Pilot_Plant_Production.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB5701843_EN.htm
https://seemafinechem.com/iso-serinol/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5701843.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5701843_EN.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/3-amino-1-2-propanediol-precursor-functional-materials-specialty-chemicals
https://www.benchchem.com/product/b146019?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5701843.htm
https://www.fengchengroup.com/chemicals/featured-chemicals/3-amino-1-2-propanediol-bp-ep-usp-cas-616-30.html
https://www.chemicalbook.com/msds/3-amino-1-2-propanediol.htm
https://www.chemdad.com/index.php?c=article&id=41578
https://www.fishersci.com/store/msds?partNumber=AC104422500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 616-30-8[2][3][12]

IUPAC Name 3-aminopropane-1,2-diol[2]

Synonyms
Isoserinol, 1-Aminoglycerol, 2,3-

Dihydroxypropylamine[2][13][14]

Molecular Formula C₃H₉NO₂[2][12][13]

Molecular Weight 91.11 g/mol [2][12][13]

SMILES C(C(CO)O)N[2]

InChIKey KQIGMPWTAHJUMN-UHFFFAOYSA-N[2][15]

Physicochemical Data
Property Value

Appearance
Clear, colorless to pale yellow viscous liquid or

white solid.[3][13]

Melting Point 55-57 °C[3][9][10]

Boiling Point 264-265 °C at 739 mmHg[3][9][10][15]

Density 1.175 g/mL at 25 °C[3][9][10][15]

Flash Point 113 °C (closed cup)[9] / 155 °C[11][13]

Water Solubility >1000 g/L (Soluble)[3][5][9]

Refractive Index (n20/D) 1.492[3][10][15]

pH 11 (100 g/L in H₂O at 20 °C)[9][10]

Vapor Pressure <1 hPa at 20 °C[9][10]
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Parameter Specification

Assay (by Titration) ~99% (w/w)[13]

Assay (GC) >98.0%

Water Content ~0.1%[13]

Optical Rotation Racemic mixture[13]

Synthesis and Manufacturing
The most common industrial synthesis of 3-Amino-1,2-propanediol involves the ammonolysis

of a glycerol derivative.[1] A widely adopted method utilizes the reaction of 3-chloro-1,2-

propanediol (CPD) with aqueous ammonia under controlled temperature and pressure.[1][13]

An alternative route involves the reaction of glycidol or epichlorohydrin with ammonia.[8][16]

The general workflow for the synthesis via ammonolysis of 3-chloro-1,2-propanediol is depicted

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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